![molecular formula C20H21F4N3O3S B4118538 N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea](/img/structure/B4118538.png)
N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea
Overview
Description
N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea, also known as NBPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in agriculture and environmental conservation. NBPT is a urease inhibitor that can be used to reduce nitrogen losses from fertilizers, thereby increasing crop yields and reducing environmental pollution.
Mechanism of Action
N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea works by inhibiting the activity of urease, an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide. By inhibiting urease activity, this compound can reduce the amount of ammonia that is released into the environment, thereby reducing nitrogen losses from fertilizers and improving crop yields.
Biochemical and physiological effects:
This compound has been shown to be safe for use in agriculture and environmental conservation. It does not have any adverse effects on plant growth or soil microbial activity. However, it is important to note that this compound should be used in conjunction with other best management practices to ensure optimal crop yields and environmental protection.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea is its effectiveness in reducing nitrogen losses from fertilizers. It is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of this compound is its potential to leach into groundwater and surface water, which can lead to environmental pollution. Therefore, it is important to use this compound in conjunction with other best management practices to minimize its environmental impact.
Future Directions
There are several future directions for research on N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea. One area of research is the development of new formulations of this compound that can be more easily applied to crops. Another area of research is the development of new urease inhibitors that can be used in conjunction with this compound to further reduce nitrogen losses from fertilizers. Additionally, research is needed to better understand the environmental fate and transport of this compound, as well as its potential impacts on non-target organisms.
Scientific Research Applications
N-(4-sec-butylphenyl)-N'-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea has been extensively studied for its potential applications in agriculture and environmental conservation. It has been shown to be an effective urease inhibitor that can reduce nitrogen losses from fertilizers by up to 95%. This can significantly increase crop yields and reduce environmental pollution caused by excess nitrogen in the soil. This compound has also been studied for its potential applications in wastewater treatment, where it can be used to reduce ammonia emissions and improve water quality.
properties
IUPAC Name |
1-(4-butan-2-ylphenyl)-3-[3-nitro-5-(2,2,3,3-tetrafluoropropoxy)phenyl]thiourea | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F4N3O3S/c1-3-12(2)13-4-6-14(7-5-13)25-19(31)26-15-8-16(27(28)29)10-17(9-15)30-11-20(23,24)18(21)22/h4-10,12,18H,3,11H2,1-2H3,(H2,25,26,31) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMEZDPNDQLVFPU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)NC(=S)NC2=CC(=CC(=C2)OCC(C(F)F)(F)F)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F4N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.